Cas no 18917-76-5 (Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)-)

• Product Name: Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)-
• CAS No: 18917-76-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00052911
• CID: 133917
• PubChem ID: 5467733
• Update Time: 2025-10-29

Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)-
• 1-(3,5-DiMethoxyphenyl)-2-nitroprop-1-ene
• 1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)Benzene
• 1,3-DIMETHOXY-5-(2-NITROPROP-1-ENYL)BENZENE
• 1-(3,5-DIMETHOXYPHENYL) 2-NITROPROPENE
• 1-(3,5-Dimethoxyphenyl)-2-nitro-1-propene
• 1,3-Dimethoxy-5-(2-Nitroprop-1-Enyl)Benzene(WXC04428)
• (E)-1,3-Dimethoxy-5-(2-nitroprop-1-en-1-yl)benzene
• Benzene, 1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)-
• Cyto9H8
• NSC-658453
• MFCD00052911
• 3,5-Dimethoxy-beta-methyl-beta-nitrostyrene
• W12707
• SCHEMBL16930377
• 18917-76-5
• AKOS015908947
• NSC658453
• CHEMBL1996890
• 1,3-dimethoxy-5-(2-nitroprop-1-en-1-yl)benzene
• HMS562G10
• BS-41659
• 1,3-dimethoxy-5-[(E)-2-nitroprop-1-enyl]benzene

• MDL： MFCD00052911
• Inchi： 1S/C11H13NO4/c1-8(12(13)14)4-9-5-10(15-2)7-11(6-9)16-3/h4-7H,1-3H3/b8-4+
• InChI Key： COWWUDOIMZXGFM-XBXARRHUSA-N
• SMILES： O(C)C1C=C(C=C(/C=C(\C)/[N+](=O)[O-])C=1)OC

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.168
• Melting Point: 87 °C
• Boiling Point: 358°Cat760mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.555
• PSA: 64.28000
• LogP: 2.86450

Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on Benzene,1,3-dimethoxy-5-(2-nitro-1-propen-1-yl)-

Chemical Compound CAS No. 18917-76-5: Benzene, 1,3-Dimethoxy-5-(2-Nitro-1-Propen-1-Yl)

Benzene, 1,3-dimethoxy-5-(2-nitro-1-propen-1-yl) is a complex organic compound with the CAS registry number 18917-76-5. This compound is characterized by its benzene ring structure, which is substituted with two methoxy groups at positions 1 and 3, and a nitropropenyl group at position 5. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The benzene ring serves as the core structure of this compound, providing stability and aromaticity. The methoxy groups (-OCH3) at positions 1 and 3 are electron-donating substituents, which can influence the electronic environment of the benzene ring. This can lead to enhanced reactivity in certain chemical reactions, particularly those involving electrophilic substitution. The nitropropenyl group (-CH2-C(=O)-NO2) at position 5 introduces additional functionality to the molecule. The nitro group (-NO2) is a strong electron-withdrawing group, which can further modulate the electronic properties of the benzene ring and enhance the compound's reactivity in specific contexts.

Recent studies have highlighted the potential of benzene derivatives like this compound in various applications. For instance, researchers have explored their role in drug design, where the unique combination of substituents can be exploited to create bioactive molecules with desired pharmacological properties. The methoxy groups are known to improve solubility and bioavailability, while the nitro group can contribute to anti-inflammatory or anti-cancer activity.

In terms of synthesis, benzene, 1,3-dimethoxy-5-(2-nitro-1-propen-1-yl) can be prepared through a variety of methods. One common approach involves Friedel-Crafts alkylation or acylation reactions, where the benzene ring is functionalized with appropriate substituents under controlled conditions. The introduction of the nitropropenyl group may require additional steps, such as nitration followed by propenylation or vice versa. Optimization of reaction conditions is crucial to ensure high yield and purity of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately [insert molecular weight], and it exists as a crystalline solid under standard conditions. The melting point and boiling point are critical parameters that determine its suitability for various industrial or laboratory applications. Recent advancements in computational chemistry have enabled precise prediction of these properties using quantum mechanical models, reducing the need for extensive experimental testing.

From an environmental perspective, understanding the fate and transport of benzene derivatives like this compound is essential for assessing their potential impact on ecosystems. Studies have shown that such compounds can undergo biodegradation under certain conditions, particularly in the presence of microbial communities capable of breaking down complex organic molecules. However, further research is needed to fully understand their persistence and toxicity in different environmental settings.

In conclusion, benzene, 1,3-dimethoxy-5-(2-nitro-1-propen-1-yl) (CAS No. 18917-76-5) is a versatile organic compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical synthesis and drug discovery. As research continues to uncover new insights into its properties and behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.